Cas no 500768-25-2 (5-Thiazolecarboxylic acid,2,3-dihydro-4-methyl-3-(2-phenoxyethyl)-2-thioxo-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid,2,3-dihydro-4-methyl-3-(2-phenoxyethyl)-2-thioxo-, ethyl ester
• CAS No: 500768-25-2
• MF: C₁₅H₁₇NO₃S₂
• MW: 323.430381536484
• CID: 1545912
• Update Time: 2024-08-23

5-Thiazolecarboxylic acid,2,3-dihydro-4-methyl-3-(2-phenoxyethyl)-2-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid,2,3-dihydro-4-methyl-3-(2-phenoxyethyl)-2-thioxo-, ethyl ester
• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-(2-phenoxyethyl)-2-thioxo-, ethyl ester

• Inchi： 1S/C15H17NO3S2/c1-3-18-14(17)13-11(2)16(15(20)21-13)9-10-19-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3
• InChI Key： UQQHNVNVUQCPFP-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(CCOC2=CC=CC=C2)C1=S

Computed Properties

• Exact Mass: 323.06511

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 452.5±55.0 °C(Predicted)
• PSA: 38.77
• pka: -3.48±0.60(Predicted)